N-cyclopropyl-1'-(4-ethylbenzyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-cyclopropyl-1-[1-[(4-ethylphenyl)methyl]piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C23H35N3O/c1-2-18-5-7-19(8-6-18)16-25-14-11-22(12-15-25)26-13-3-4-20(17-26)23(27)24-21-9-10-21/h5-8,20-22H,2-4,9-17H2,1H3,(H,24,27)
• InChI Key: CRSMCLXTFDHLFU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN2CCC(CC2)N3CCCC(C3)C(=O)NC4CC4
• Molecular Formula: C23H35N3O
• Molecular Weight: 369.5 g/mol

Description

N-cyclopropyl-1'-(4-ethylbenzyl)-1,4'-bipiperidine-3-carboxamide is a compound that has gained attention in the scientific community due to its potential applications in pharmacology and neuroscience research. This compound is classified as a piperidine derivative and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-cyclopropyl-1'-(4-ethylbenzyl)-1,4'-bipiperidine-3-carboxamide is not fully understood. However, it has been suggested that it acts as a selective dopamine D2 receptor antagonist and a sigma-1 receptor agonist. This dual action may contribute to its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that N-cyclopropyl-1'-(4-ethylbenzyl)-1,4'-bipiperidine-3-carboxamide has biochemical and physiological effects on the brain. It has been shown to decrease dopamine release in the striatum, which is a region of the brain involved in reward and addiction. This compound has also been shown to increase the expression of sigma-1 receptors in the prefrontal cortex, which is involved in cognitive function and mood regulation.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopropyl-1'-(4-ethylbenzyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its high affinity for the dopamine D2 receptor and sigma-1 receptor. This allows for the selective targeting of these receptors in studies investigating neurological disorders. However, a limitation of this compound is its low solubility in water, which may affect its bioavailability in in vivo experiments.

Future Directions

There are several future directions for research involving N-cyclopropyl-1'-(4-ethylbenzyl)-1,4'-bipiperidine-3-carboxamide. One direction is to investigate its potential therapeutic effects in neurological disorders such as drug addiction, schizophrenia, and depression. Another direction is to investigate its effects on other neurotransmitter systems in the brain. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of N-cyclopropyl-1'-(4-ethylbenzyl)-1,4'-bipiperidine-3-carboxamide has been achieved using different methods. One of the most common methods involves the reaction of 1,4'-bipiperidine-3-carboxylic acid with 4-ethylbenzylamine and cyclopropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-cyclopropyl-1'-(4-ethylbenzyl)-1,4'-bipiperidine-3-carboxamide has potential applications in pharmacology and neuroscience research. It has been shown to have an affinity for the dopamine D2 receptor and the sigma-1 receptor, which are both involved in various neurological disorders. This compound has been used in studies to investigate the role of these receptors in drug addiction, schizophrenia, and depression.